Cas no 453566-45-5 (5-methoxypyridine-3-carboxylic acid hydrochloride)

5-methoxypyridine-3-carboxylic acid hydrochloride structure
453566-45-5 structure
Product Name:5-methoxypyridine-3-carboxylic acid hydrochloride
CAS No:453566-45-5
MF:C7H8ClNO3
MW:189.596321105957
CID:1112625
PubChem ID:69361779
Update Time:2025-04-20

5-methoxypyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-3-Pyridinecarboxylic acid hydrochloride
    • 5-methoxypyridine-3-carboxylic acid hydrochloride
    • EN300-1605512
    • XVTILSSJYXLJNB-UHFFFAOYSA-N
    • 453566-45-5
    • 5-methoxynicotinic acid hydrochloride
    • SCHEMBL5226531
    • Inchi: 1S/C7H7NO3.ClH/c1-11-6-2-5(7(9)10)3-8-4-6;/h2-4H,1H3,(H,9,10);1H
    • InChI Key: XVTILSSJYXLJNB-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1=CN=CC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 189.019
  • Monoisotopic Mass: 189.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4A^2

5-methoxypyridine-3-carboxylic acid hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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